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Compound of Interest

Compound Name: Epoxiconazole

Cat. No.: B1671545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathways of the

triazole fungicide epoxiconazole in both plant and animal systems. The information presented

herein is intended to support research, risk assessment, and the development of new active

compounds by providing a detailed understanding of the biotransformation of this widely used

agricultural chemical.

Executive Summary
Epoxiconazole undergoes distinct metabolic transformations in plants and animals. In plants,

the primary metabolic pathway involves the cleavage of the triazole moiety, leading to the

formation of 1,2,4-triazole and its subsequent metabolites, triazole alanine and triazole acetic

acid. Hydroxylation of the parent molecule and conjugation with endogenous molecules like

glucose are also observed. In animals, metabolism is more extensive and proceeds via

oxidation, hydroxylation, and cleavage of the epoxy group, followed by conjugation. The parent

compound, epoxiconazole, is often the major component of the residue found in both plant

and animal tissues.

Metabolic Pathways in Plants
The metabolism of epoxiconazole in plants has been studied in various crops, including

wheat, bananas, and coffee beans. The principal metabolic route involves the cleavage of the
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bond between the triazole ring and the chlorofluorophenylpropyl moiety. This cleavage results

in the formation of 1,2,4-triazole, which is then further metabolized.

Key metabolic reactions in plants include:

Cleavage of the Triazole Moiety: This is a primary degradation step, leading to the formation

of 1,2,4-triazole.

Metabolism of 1,2,4-Triazole: The released 1,2,4-triazole is converted to triazole alanine and

triazole acetic acid.

Hydroxylation: Hydroxylation of the phenyl rings of the parent epoxiconazole molecule can

occur.

Conjugation: The parent molecule and its hydroxylated metabolites can be conjugated with

glucose to form glycosides, which are more water-soluble and can be sequestered in plant

vacuoles.

Studies have shown that the metabolic pathways are broadly similar across different plant

species, including in rotational crops.
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plants-and-animals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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